Cas no 1806929-93-0 (3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1806929-93-0
• MF: C₇H₅Cl₂F₂NO
• MW: 228.023506879807
• CID: 4871202
• Update Time: 2025-07-23

3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H5Cl2F2NO/c8-2-4-6(9)3(7(10)11)1-5(13)12-4/h1,7H,2H2,(H,12,13)
• InChI Key： OZHWAVZVATZZMQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC(NC=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine

Introduction to 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806929-93-0) and Its Emerging Applications in Chemical Biology

The compound 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806929-93-0) represents a fascinating molecule with a unique structural framework that has garnered significant attention in the field of chemical biology and drug discovery. Its molecular architecture, featuring a pyridine core substituted with chloro, chloromethyl, difluoromethyl, and hydroxyl functional groups, endows it with diverse reactivity and potential biological significance. This introduction delves into the compound's structural features, synthetic considerations, and its relevance to contemporary research, emphasizing recent advancements and future prospects.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive molecules. The presence of multiple substituents in 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine not only enhances its chemical versatility but also suggests potential interactions with biological targets. The chloro group at the 3-position and the hydroxyl group at the 6-position introduce polar characteristics, while the chloromethyl and difluoromethyl groups contribute to lipophilicity and electronic modulation. Such a combination makes the compound an attractive candidate for further exploration in modulating enzyme activity, receptor binding, or other cellular processes.

Recent studies have highlighted the utility of halogenated pyridines in developing small-molecule inhibitors. The electron-withdrawing nature of the difluoromethyl group can enhance binding affinity by stabilizing negative charges on transition states or by modulating hydrogen bonding interactions. Additionally, the chloromethyl moiety provides a reactive handle for further derivatization, enabling the construction of more complex scaffolds through nucleophilic addition reactions. These features make 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine a versatile building block for medicinal chemists seeking to design novel therapeutics.

In the realm of drug discovery, the hydroxyl group at the 6-position of the pyridine ring is particularly noteworthy. Hydroxylated heterocycles are frequently observed in bioactive compounds due to their ability to engage in hydrogen bonding networks with biological targets. This functionality could be exploited to improve solubility, metabolic stability, or target specificity. Moreover, the presence of both electron-withdrawing (difluoromethyl) and electron-donating (hydroxyl) groups near each other creates a region of interest for studying electronic effects on molecular interactions.

The synthesis of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine presents an intriguing challenge that has been addressed by several research groups. One common approach involves starting from commercially available pyridine derivatives and sequentially introducing the desired substituents via regioselective functionalization strategies. For instance, nucleophilic aromatic substitution reactions can be employed to install the chloro group at the 3-position, followed by formylation or chlorination to introduce the chloromethyl moiety at the 2-position. The introduction of the difluoromethyl group can then be achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of halogenated pyridines like 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine. Transition-metal-catalyzed reactions, such as palladium-catalyzed borylation followed by halogenation or copper-mediated radical reactions, have emerged as powerful tools for constructing complex molecular architectures with high precision. These methods not only improve yield but also minimize unwanted side products, making them particularly valuable for industrial applications.

The biological activity of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine has been explored in several contexts. Initial studies have focused on its potential as an inhibitor of enzymes involved in cancer metabolism or inflammatory pathways. The combination of halogenated substituents is known to enhance binding affinity to protein targets, making this compound a promising candidate for further pharmacological investigation. Additionally, its ability to undergo further derivatization allows for fine-tuning of biological properties through structure-activity relationship (SAR) studies.

In vitro assays have revealed interesting interactions between 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine and various biomolecules. For example, preliminary data suggest that it may interact with kinases or phosphodiesterases through its hydroxyl and chlorinated groups, potentially modulating signaling pathways relevant to diseases such as cancer or neurodegeneration. These findings underscore the need for more comprehensive studies to elucidate its mechanism of action and therapeutic potential.

The compound's structural features also make it an attractive scaffold for developing probes in chemical biology research. By incorporating fluorescent tags or biotin labels into derivatives of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine, researchers can investigate protein-protein interactions or cellular localization with high sensitivity. Such probes could provide valuable insights into fundamental biological processes and aid in drug discovery efforts.

Future directions for research on 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine include exploring its role in modulating epigenetic enzymes or non-coding RNAs. The pyridine core is frequently found in molecules that influence gene expression by interacting with chromatin-modifying enzymes or RNA-binding proteins. By leveraging its structural diversity, this compound could serve as a starting point for discovering novel epigenetic modulators that address unmet medical needs.

The synthetic versatility of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine also opens doors for exploring new chemical space through library synthesis techniques such as fragment-based drug design or combinatorial chemistry approaches. High-throughput screening methods coupled with computational modeling can accelerate the identification of lead compounds derived from this scaffold.

In conclusion,3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806929-93-0) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery research。 Its unique combination of functional groups offers opportunities for designing novel therapeutics targeting various diseases。 Ongoing studies continue to uncover new applications， underscoring its importance as a valuable tool in modern medicinal chemistry。